6-Ethyl-1-phenyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 6-ethyl-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C13H12N4O/c1-2-11-15-12-10(13(18)16-11)8-14-17(12)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,15,16,18)
• InChI Key: ARSPUWTVVKRLNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C=NN2C3=CC=CC=C3)C(=O)N1
• Molecular Formula: C13H12N4O
• DSSTOX Substance ID: DTXSID60277271
• Molecular Weight: 240.26 g/mol
• CAS RN: 5394-42-3

Description

“6-Ethyl-1-phenyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one” is a heterocyclic compound that belongs to the class of pyrazolopyrimidines. Pyrazolopyrimidines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described which are included in more than 5500 references (2400 patents) up to date.

Synthesis Analysis

The synthesis of pyrazolopyrimidines has been extensively studied. For instance, 2-(4-Oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile was used as the key intermediate for the synthesis of polyfunctionally substituted heterocycles (e.g., pyrazoles, pyridine, tetrazole, thiazoles, thiophenes, and chromene) incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety. The synthetic strategies adopted for the synthesis of the intermediates and target compounds are depicted in Schemes 1 - 4.